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Compound of Interest

Compound Name: 1-Bromo-4-isopropylbenzene

Cat. No.: B1265591

1-Bromo-4-isopropylbenzene, also known as 4-bromocumene, is an aromatic organic
compound with the chemical formula CO9H11Br.[1][2] It presents as a colorless to pale yellow
liquid and serves as a critical intermediate in the synthesis of pharmaceuticals, agrochemicals,
and other fine chemicals.[3][4] Its utility in organic synthesis, particularly in forming Grignard
reagents and participating in nucleophilic substitution reactions, makes it a valuable tool for
researchers.[3][4] However, its chemical reactivity and toxicological profile demand a rigorous
and informed approach to its handling.

This guide is designed for the professional researcher and drug development scientist. It
moves beyond a simple recitation of safety data sheet (SDS) information to provide a deeper,
mechanistic understanding of the hazards and the rationale behind the recommended safety
protocols. By understanding why a procedure is necessary, we transform rote compliance into
an active culture of safety, making the laboratory a more secure and efficient environment.

Section 1: Hazard Identification and Risk
Assessment

A thorough understanding of a chemical's intrinsic hazards is the foundation of safe laboratory
practice. 1-Bromo-4-isopropylbenzene is classified as hazardous under the Globally
Harmonized System (GHS), and its specific risks necessitate careful consideration.[5]

GHS Hazard Profile
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The primary hazards associated with 1-bromo-4-isopropylbenzene are summarized below.

This data is aggregated from multiple supplier safety data sheets to provide a comprehensive

overview.

Hazard Class Category Hazard Statement GHS Pictogram
o H302: Harmful if r,
Acute Toxicity, Oral Category 4 laalt text
swallowed
Skin H315: Causes skin L,
_ o Category 2 o aalt text
Corrosion/Irritation irritation
Serious Eye H319: Causes serious E,
o Category 2 o aalt text
Damage/Irritation eye irritation
Specific Target Organ
o ) H335: May cause L,
Toxicity (Single Category 3 _ o laalt text
respiratory irritation
Exposure)
Hazardous to the H411: Toxic to aquatic
Aquatic Environment, Category 2 life with long lasting wialt text

Long-Term

effects

Sources:[1][6][7]1[8][9]

Physicochemical Properties and Their Safety

Implications

Understanding the physical properties of a substance is key to anticipating its behavior in the

laboratory environment.
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Property

Value

Safety Implication

Molecular Formula

C9H11Br

Molecular Weight

199.09 g/mol

Appearance

Colorless to pale yellow liquid

Allows for easy visual
identification of the pure
substance versus

contaminated material.[1][3]

Boiling Point

~219°C

High boiling point means low
volatility at room temperature,
reducing inhalation risk under

standard conditions.[10]

Melting Point

~-12t0-22.5°C

Will be liquid under all
standard laboratory conditions.
[11]

Flash Point

>100 °C (>212 °F)

Classified as a combustible
liquid, not flammable.[5] The
risk of ignition from sparks at
ambient temperature is low,
but it will burn if exposed to an
ignition source at elevated

temperatures.

Density

~1.315 g/cm3

Denser than water. In case of
a spill into a water body, it will
sink, posing a challenge for

environmental cleanup.[10][11]

Water Solubility

Insoluble

Incompatible with aqueous
workups unless a solvent is
used. Spills will not be diluted
by water; it will spread.[3][11]

Sources:[1][3][5][10][11]
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Section 2: The Hierarchy of Controls - A Proactive
Safety Strategy

The most effective safety programs prioritize engineered solutions and administrative policies
over sole reliance on personal protective equipment (PPE). This "Hierarchy of Controls" is a
fundamental concept in industrial hygiene.

Hierarchy of Controls for 1-Bromo-4-isopropylbenzene

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page
Caption: The Hierarchy of Controls, prioritizing the most effective safety measures.

+ Elimination/Substitution: While not always feasible, consider if a less hazardous reagent
could achieve the same synthetic outcome.
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e Engineering Controls: This is the most critical layer for handling 1-bromo-4-
isopropylbenzene. All work should be conducted in a certified chemical fume hood to
prevent inhalation of any aerosols or vapors that may be generated, especially during
heating.[7] Ensure that safety showers and eyewash stations are readily accessible and
tested regularly.[5]

» Administrative Controls: This guide serves as an administrative control. Standard Operating
Procedures (SOPs) must be developed for any process involving this chemical. All personnel
must be trained on these SOPs and the contents of the Safety Data Sheet (SDS).

o Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and
the chemical. It is non-negotiable but should never be the only line of defense.

Section 3: Personal Protective Equipment (PPE)
Protocol

The selection of PPE must be deliberate and based on the specific hazards of skin/eye
irritation and potential absorption.

o Eye and Face Protection: Chemical safety goggles that meet OSHA 29 CFR 1910.133 or
European Standard EN166 are mandatory.[5] A face shield should be worn over goggles
when there is a significant risk of splashing, such as during transfers of large volumes or
when the material is under pressure.[12][13]

e Skin Protection:

o Gloves: Standard latex gloves are not sufficient. Due to the aromatic, nonpolar nature of
this compound, solvents can cause degradation. Select gloves made of nitrile or butyl
rubber, and inspect them for integrity before each use.[14] Always follow the proper
technique for glove removal to avoid contaminating your skin.[15]

o Lab Coat: A flame-resistant lab coat should be worn, fully buttoned, with sleeves rolled
down.

» Respiratory Protection: Under normal laboratory conditions within a functioning fume hood,
respiratory protection is not required.[5] If there is a potential for exposure above established
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limits, such as during a large spill or in a poorly ventilated area, a NIOSH-approved
respirator with an organic vapor cartridge is necessary.[12]

Section 4: Safe Handling, Storage, and Disposal
Laboratory Handling Protocol

» Preparation: Before handling, ensure the fume hood is operational, the work area is clear of
clutter, and all necessary PPE is donned.

» Aliquotting: Use a graduated cylinder or a calibrated pipette for transfers. Avoid "eyeballing"
guantities. Conduct all transfers in a fume hood.

» Heating: The flash point is high, but caution is still warranted.[5] Use a heating mantle with a
temperature controller and a stir bar for even heating. Never heat a closed container.

o Post-Handling: After use, tightly close the container.[5] Decontaminate the work surface.
Wash hands thoroughly with soap and water after removing gloves.[7]

Storage Requirements

e Location: Store in a cool, dry, and well-ventilated area designated for chemical storage.[5]
[16]

o Container: Keep the container tightly closed to prevent leakage or contamination.[5]

e Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases.[6]
[12] Incompatible materials can lead to vigorous, exothermic reactions.

Waste Disposal

1-Bromo-4-isopropylbenzene and any materials contaminated with it (e.g., absorbent pads,
used gloves) must be disposed of as hazardous waste.[17]

o Segregation: Collect waste in a dedicated, properly labeled, and sealed container. Do not
mix with other waste streams unless compatibility is confirmed.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name.
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» Disposal: Adhere strictly to your institution's and local/national hazardous waste regulations
for disposal.[5][18] The aquatic toxicity of this compound makes it imperative to prevent its

release into the environment.[1][5]

Section 5: Emergency Procedures - A Plan for When
Things Go Wrong

Preparedness is paramount. Every second counts in an emergency.

First Aid Measures

The following diagram outlines the immediate steps to take following an exposure.

First Aid for 1-Bromo-4-isopropylbenzene Exposure

Y Y

Skin Contact Eye Contact Inhalation Ingestion
Wash with soap & water for 15+ min. Rinse with water for 15+ min, lifting eyelids. Move to fresh air. Do NOT induce vomiting.
Remove contaminated clothing. Remove contact lenses if possible. If not breathing, give artificial respiration. Rinse mouth with water.
Seek medical attention if irritation persists. Seek immediate medical attention. Seek medical attention. Seek immediate medical attention.

Click to download full resolution via product page
Caption: Immediate first aid actions based on the route of exposure.

Sources:[5][6][7][19][20]

Accidental Release (Spill) Response Protocol

A spill of 1-bromo-4-isopropylbenzene requires immediate and deliberate action. The
following workflow should be followed.
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Click to download full resolution via product page
Caption: A stepwise workflow for managing an accidental spill.
Key Principles:

e Do not flush: Never wash a spill down the drain or into a sewer system due to its high
aguatic toxicity.[5]

» Use inert material: Absorb the spill with materials like sand, vermiculite, or silica gel.[6] Do
not use combustible materials like paper towels to absorb large quantities.

o Ventilation is key: Ensure the area is well-ventilated to prevent the buildup of vapors.[5]

Sources:[5][6][12][15][20]

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or alcohol-
resistant foam.[6][15]

e Unsuitable Extinguishing Media: A solid water jet may scatter the burning liquid and spread
the fire.[7]

o Combustion Hazards: Fire will produce toxic and irritating gases, including carbon monoxide,
carbon dioxide, and hydrogen bromide.[6][20]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[5][6]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1265591?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AAA1337018&productDescription=1-BRMO-4-ISOPROPLBNZENE+97+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC308240050&productDescription=1-BROMO-4-PROPYLBENZENE+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1337018&productDescription=1-BRMO-4-ISOPROPLBNZENE+97+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1337018&productDescription=1-BRMO-4-ISOPROPLBNZENE+97+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC308240050&productDescription=1-BROMO-4-PROPYLBENZENE+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11630&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_713132226_1-Bromo-4-Fluorobenzene-CASNO-460-00-4-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1765403&productDescription=1-BRMO-3-ISOPROPLBNZENE+95%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC308240050&productDescription=1-BROMO-4-PROPYLBENZENE+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_713132226_1-Bromo-4-Fluorobenzene-CASNO-460-00-4-MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/7073-94-1-A0010191-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC308240050&productDescription=1-BROMO-4-PROPYLBENZENE+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1765403&productDescription=1-BRMO-3-ISOPROPLBNZENE+95%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1337018&productDescription=1-BRMO-4-ISOPROPLBNZENE+97+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC308240050&productDescription=1-BROMO-4-PROPYLBENZENE+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

1-Bromo-4-isopropylbenzene is a versatile reagent that can be used safely and effectively
when its hazards are understood and respected. The protocols outlined in this guide are based
on the foundational principles of chemical safety, emphasizing a proactive approach through
the hierarchy of controls. By integrating these practices into your daily laboratory workflow, you
ensure the protection of yourself, your colleagues, and the environment, allowing for the
confident pursuit of scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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